Cas no 25834-80-4 (Benzenamine,2,4-bis[(4-aminophenyl)methyl]-)

• Product Name: Benzenamine,2,4-bis[(4-aminophenyl)methyl]-
• CAS No: 25834-80-4
• MF: C₂₀H₂₁N₃
• MW: 303.400844335556
• CID: 252514
• PubChem ID: 33182
• Update Time: 2025-04-19

Benzenamine,2,4-bis[(4-aminophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4-bis[(4-aminophenyl)methyl]-
• 2,4-bis[(4-aminophenyl)methyl]aniline
• 2,4-BIS((4-AMINOPHENYL)METHYL)BENZENAMINE
• 2,4-Bis-(p-aminobenzyl)-anilin
• 2,4-Bis(p-aminobenzyl)aniline
• Benzenamine, 2,4-bis((4-aminophenyl)methyl)-
• BRN 2880291
• CCRIS 5970
• EINECS 247-291-2
• 2,4-bis (p-amino-benzyl) aniline
• Benzenamine, 2,4-bis[(4-aminophenyl)methyl]-
• 25834-80-4
• SCHEMBL692514
• DTXSID8024606
• 2,4-bis-(p-aminobenzyl)aniline
• 4-[2-Amino-5-(4-aminobenzyl)benzyl]phenylamine
• 2,4-bis(4-aminobenzyl)aniline
• NS00027977
• 2,4-Bis(p-aminobenzyl) aniline

• Inchi： 1S/C20H21N3/c21-18-6-1-14(2-7-18)11-16-5-10-20(23)17(13-16)12-15-3-8-19(22)9-4-15/h1-10,13H,11-12,21-23H2
• InChI Key： KKVLCJIOPNYOQN-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C=C1CC1C=CC(=CC=1)N)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 303.17373
• Monoisotopic Mass: 303.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.0837 (rough estimate)
• Boiling Point: 434.33°C (rough estimate)
• Flash Point: 316.2ºC
• Refractive Index: 1.6000 (estimate)
• Stability/Shelf Life: Incompatible with strong oxidizing agents, strong acids.
• PSA: 78.06
• LogP: 5.35840